Cas no 53487-52-8 (But-3-yn-2-yl 4-Methylbenzenesulfonate)

• Product Name: But-3-yn-2-yl 4-Methylbenzenesulfonate
• CAS No: 53487-52-8
• MF: C₁₁H₁₂O₃S
• MW: 224.276182174683
• MDL: MFCD00060095
• CID: 820832
• PubChem ID: 87577001
• Update Time: 2025-04-19

But-3-yn-2-yl 4-Methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-Butyn-3-yl p-Toluenesulfonate
• But-3-yn-2-yl 4-methylbenzene-1-sulfonate
• P-TOLUENESULFONIC ACID 1-BUTYN-3-YL ESTER
• but-3-yn-2-yl 4-methylbenzenesulfonate
• 1-Methyl-2-propynyl p-toluenesulfonate
• 1-Butyn-3-yl tosylate
• XWRDBUBKBUYLQI-UHFFFAOYSA-N
• 3-Butyn-2-ol 4-methylbenzene sulfonate
• 2-tosyloxy-3-butyne
• 1-butyn-3-ol tosylate
• (1-butyn-3-yl)tosylate
• 3-Butyn-2-ol, 2-(4-methylbenzenesulfonate)
• 5112AE
• (RS)-1-Methyl-2-propynyl p-toluenesulfonate
• SCHEMBL1393862
• (RS)-1-Methyl-2-propynyl p-toluenesulfonate, 95%
• but-3-yn-2-yl4-methylbenzenesulfonate
• p-toluenesulphonic acid-1-butin- 3-yl ester
• T1224
• EN300-7090854
• 1-Methyl-2-propynyl 4-methylbenzenesulfonate #
• AKOS015840402
• 53487-52-8
• AB8844
• CS-0158580
• DB-052342
• 3-Butyn-2-yl 4-Methylbenzenesulfonate
• MFCD00060095
• FH-0722
• SY052941
• (RS)-1-Methyl-2-propynyl-p-toluenesulfonate
• But-3-yn-2-yl 4-Methylbenzenesulfonate

• MDL： MFCD00060095
• Inchi： 1S/C11H12O3S/c1-4-10(3)14-15(12,13)11-7-5-9(2)6-8-11/h1,5-8,10H,2-3H3
• InChI Key： XWRDBUBKBUYLQI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC(C#C)C

Computed Properties

• Exact Mass: 224.05100
• Monoisotopic Mass: 224.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1

Experimental Properties

• Color/Form: Not determined
• Melting Point: 51.0 to 54.0 deg-C
• PSA: 51.75000
• LogP: 2.80280
• Solubility: Not determined

But-3-yn-2-yl 4-Methylbenzenesulfonate Security Information

• Safety Instruction： S23; S24/25